Cas no 2580190-29-8 (tert-butyl N-(2-sulfamoylthiophen-3-yl)carbamate)

• Product Name: tert-butyl N-(2-sulfamoylthiophen-3-yl)carbamate
• CAS No: 2580190-29-8
• MF: C₉H₁₄N₂O₄S₂
• MW: 278.348459720612
• CID: 6403579
• PubChem ID: 165886258
• Update Time: 2025-08-04

tert-butyl N-(2-sulfamoylthiophen-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2580190-29-8
• tert-butyl N-(2-sulfamoylthiophen-3-yl)carbamate
• EN300-27733530

• Inchi： 1S/C9H14N2O4S2/c1-9(2,3)15-8(12)11-6-4-5-16-7(6)17(10,13)14/h4-5H,1-3H3,(H,11,12)(H2,10,13,14)
• InChI Key： GDPFXRXZVCDXFD-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CS1)NC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 278.03949928g/mol
• Monoisotopic Mass: 278.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 135Ų

Additional information on tert-butyl N-(2-sulfamoylthiophen-3-yl)carbamate

Introduction to Tert-butyl N-(2-sulfamoylthiophen-3-yl)carbamate (CAS No. 2580190-29-8)

Tert-butyl N-(2-sulfamoylthiophen-3-yl)carbamate, a compound with the chemical identifier CAS No. 2580190-29-8, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides and thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural framework of tert-butyl N-(2-sulfamoylthiophen-3-yl)carbamate consists of a thiophene ring substituted at the 3-position with a sulfamoyl group, further modified at the 2-position by a carbamate moiety linked to a tert-butyl group. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in thiophene-based compounds due to their role as pharmacophores in various drug candidates. The sulfamoyl group enhances the solubility and bioavailability of the molecule, making it an attractive candidate for further development. Additionally, the tert-butyl group provides steric hindrance, which can influence the binding affinity and selectivity of the compound in biological assays.

Current research in this area has highlighted the potential of tert-butyl N-(2-sulfamoylthiophen-3-yl)carbamate as a precursor in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in synthesizing derivatives that exhibit inhibitory activity against various enzymes and receptors. These findings suggest that this compound could be a key building block in the design of drugs targeting inflammatory diseases, metabolic disorders, and even certain types of cancer.

The synthesis of tert-butyl N-(2-sulfamoylthiophen-3-yl)carbamate involves multi-step organic reactions, typically starting from commercially available thiophene derivatives. The introduction of the sulfamoyl group is achieved through nucleophilic substitution or oxidation reactions, while the carbamate functionality is often introduced via condensation reactions with appropriate carbamic acid derivatives. The final step involves protecting the carbamate group with a tert-butyl group to enhance stability during further synthetic manipulations.

One of the most compelling aspects of working with tert-butyl N-(2-sulfamoylthiophen-3-yl)carbamate is its versatility in medicinal chemistry. Researchers have leveraged its structural features to develop libraries of analogs with tailored biological properties. For example, modifications at the thiophene ring can alter electronic distributions, affecting interactions with biological targets. Similarly, variations in the sulfamoyl and carbamate groups can fine-tune solubility and metabolic stability.

The pharmaceutical industry has taken note of these advancements, leading to several clinical trials investigating derivatives of this compound class. Preliminary results from these trials have shown promising activity in preclinical models, particularly in conditions where inflammation and oxidative stress play significant roles. This has spurred further interest in exploring new synthetic routes and optimization strategies for tert-butyl N-(2-sulfamoylthiophen-3-yl)carbamate and its analogs.

In addition to its pharmaceutical applications, CAS No. 2580190-29-8 has found utility in materials science and agrochemical research. The unique electronic properties of thiophene derivatives make them suitable candidates for organic semiconductors and conductive polymers. Furthermore, sulfonamide-based compounds are frequently employed as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological systems at multiple levels.

The future prospects for tert-butyl N-(2-sulfamoylthiophen-3-yl)carbamate are bright, with ongoing research focused on improving synthetic efficiency and exploring new applications. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process, enabling faster identification of lead compounds for drug development. Moreover, collaborations between academia and industry will likely drive innovation by combining expertise in organic synthesis with insights from structural biology.

In conclusion, CAS No. 2580190-29-8, or more accurately described as tert-butyl N-(2-sulfamoylthiophen-3-yl)carbamate, represents a fascinating compound with significant potential across multiple domains of chemistry and biology. Its unique structure and versatile reactivity make it an indispensable tool for researchers seeking to develop novel therapeutics or advanced materials. As our understanding of its properties continues to grow, so too will its impact on science and industry.